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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the degradation of Tween 85 in pharmaceutical preparations.

Frequently Asked Questions (FAQs)
Q1: What is Tween 85 and why is it used in pharmaceutical formulations?

Tween 85, also known as Polysorbate 85, is a non-ionic surfactant and emulsifier used to

stabilize aqueous formulations of poorly soluble drugs.[1] It is a polyoxyethylene sorbitan

trioleate, meaning it is derived from sorbitol, ethylene oxide, and oleic acid.[2] Its primary

functions in pharmaceutical preparations include:

Solubilizing hydrophobic active pharmaceutical ingredients (APIs).[1]

Stabilizing emulsions and preventing phase separation.[1]

Preventing the aggregation and precipitation of APIs during storage.[1]

Improving the bioavailability of drug products.[1]

Q2: What are the primary degradation pathways for Tween 85?
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The primary degradation pathways for Tween 85, like other polysorbates, are hydrolysis and

oxidation.[3][4] Due to its structure as a trioleate ester, Tween 85 possesses three fatty acid

chains, making it potentially more susceptible to these degradation pathways compared to

monoesters like Tween 80.[2]

Hydrolysis: This involves the cleavage of the ester bonds linking the oleic acid chains to the

sorbitan core. This can be catalyzed by acidic or basic conditions or by enzymes such as

lipases and esterases that may be present as residual host cell proteins in

biopharmaceutical preparations.[3][4][5]

Oxidation: This occurs at the unsaturated oleic acid chains and the polyoxyethylene (POE)

chains.[3][6] It can be initiated by exposure to light, heat, or the presence of metal ions and

peroxides.[4][7][8]

Q3: What are the visible signs of Tween 85 degradation in my formulation?

Degradation of Tween 85 can manifest in several ways:

Formation of visible or sub-visible particles: The release of free fatty acids (oleic acid)

through hydrolysis can lead to the formation of particles, as these fatty acids have low

solubility in aqueous solutions.[3][4]

Changes in pH: Oxidation of the polyoxyethylene chains can produce acidic byproducts like

formic and acetic acids, leading to a decrease in the pH of the formulation.[3]

Phase separation or cloudiness: Destabilization of the emulsion can lead to a cloudy

appearance or separation of oil and water phases.

Changes in color or odor.

Q4: How does temperature affect the stability of Tween 85?

Elevated temperatures accelerate both hydrolysis and oxidation of Tween 85.[2][3] Storage at

recommended low temperatures (e.g., 2-8°C) is crucial to minimize degradation.[4] Conversely,

freeze-thaw cycles can also impact formulation stability.

Q5: What is the impact of pH on Tween 85 degradation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.fda.gov/media/168532/download
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.jindunchemical.com/h-nd-695.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.fda.gov/media/168532/download
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1490276/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.researchgate.net/publication/325290040_Novel_Markers_to_Track_Oxidative_Polysorbate_Degradation_in_Pharmaceutical_Formulations
https://www.fda.gov/media/168532/download
https://www.researchgate.net/publication/221858446_Effect_of_Polysorbate_80_Quality_on_Photostability_of_a_Monoclonal_Antibody
https://www.mdpi.com/1424-8247/17/2/233
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.fda.gov/media/168532/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.jindunchemical.com/h-nd-695.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10537708/
https://www.fda.gov/media/168532/download
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The rate of chemical hydrolysis of the ester bonds in Tween 85 is influenced by pH. Both acidic

and basic conditions can catalyze hydrolysis, with the rate being slowest near neutral pH.[3] It

is important to maintain the formulation pH within a stable range for both the API and Tween
85.

Q6: Can light exposure degrade Tween 85?

Yes, exposure to light, particularly UV light, can initiate and accelerate the oxidative

degradation of Tween 85.[7][9] This photodegradation can lead to the formation of peroxides,

which can further degrade both the Tween 85 and the active pharmaceutical ingredient.[7]

Formulations containing Tween 85 should be protected from light.
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Observed Issue Potential Cause Troubleshooting Steps

Visible particles or cloudiness

in the formulation.

Hydrolysis of Tween 85 leading

to the precipitation of free oleic

acid.

1. Verify Storage Conditions:

Ensure the product has been

stored at the recommended

temperature and protected

from light. 2. Analyze for Free

Fatty Acids: Use analytical

techniques like HPLC or GC-

MS to quantify the levels of

free oleic acid. 3. Investigate

Enzymatic Activity: If

applicable (e.g., in

biopharmaceuticals), test for

the presence of residual

lipases or esterases. 4.

Optimize Formulation:

Consider adjusting the pH to a

range that minimizes

hydrolysis or using a higher

grade of Tween 85 with lower

initial peroxide levels.

A significant drop in the pH of

the formulation over time.

Oxidation of the

polyoxyethylene (POE) chains

of Tween 85.

1. Measure Peroxide Value:

Determine the peroxide value

of the Tween 85 raw material

and the final formulation. 2.

Control Headspace Oxygen:

Minimize oxygen in the vial

headspace by inert gas

blanketing (e.g., with nitrogen

or argon). 3. Add

Antioxidants/Chelating Agents:

Consider the inclusion of

antioxidants (e.g., methionine,

ascorbic acid) or chelating

agents (e.g., EDTA) to mitigate

oxidation.[10] 4. Protect from
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Light: Store the product in

light-protective packaging.

Loss of API potency or

formation of API degradants.

Oxidation of the API initiated

by peroxides formed from

Tween 85 degradation.

1. Assess Tween 85 Quality:

Use high-purity, low-peroxide

Tween 85. 2. Forced

Degradation Studies: Perform

forced degradation studies to

understand the interaction

between Tween 85

degradation products and the

API.[11][12] 3. Stabilizer

Addition: Evaluate the use of

antioxidants to protect the API.

Inconsistent results between

batches.

Variability in the quality of

Tween 85 raw material.

1. Characterize Raw Material:

Implement rigorous testing of

incoming Tween 85 lots for

purity, fatty acid composition,

and peroxide levels. 2.

Standardize Supplier: Use a

consistent and reliable supplier

of high-quality Tween 85.

Data Presentation
Table 1: Illustrative Impact of Temperature on Polysorbate Degradation (Based on PS80 Data)

Note: Specific quantitative data for Tween 85 is limited. This table uses data for Polysorbate 80

as an illustrative example. Due to its trioleate structure, Tween 85 may exhibit a greater degree

of degradation under similar conditions.
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Storage Condition
Remaining PS80 Content
(%) After 48 Weeks[3]

Key Observations

5°C > 95%
Minimal degradation observed.

[3]

25°C / 60% RH 70 - 80% Moderate degradation.[3]

40°C / 75% RH 25 - 40% Significant degradation.[3]

Table 2: Factors Influencing Tween 85 Degradation and Mitigation Strategies

Factor Impact on Tween 85 Mitigation Strategy

High Temperature
Accelerates both hydrolysis

and oxidation.[3]

Store at recommended cool

temperatures (e.g., 2-8°C).

Avoid excessive heat during

manufacturing.

Extreme pH (Acidic or Basic)
Catalyzes chemical hydrolysis

of ester bonds.[3]

Maintain formulation pH in a

stable range (typically near

neutral). Use appropriate

buffer systems.

Light Exposure

Promotes oxidative

degradation

(photodegradation).[7]

Use light-protective primary

and secondary packaging.

Oxygen
Essential for oxidation of fatty

acid and POE chains.

Minimize headspace oxygen in

vials by flushing with an inert

gas (e.g., nitrogen).

Metal Ions (e.g., Iron, Copper)
Catalyze oxidative

degradation.[6]

Use high-purity excipients and

water. Consider the use of

chelating agents like EDTA.

Residual Enzymes

(Lipases/Esterases)

Catalyze enzymatic hydrolysis

of ester bonds.[4][5]

Implement robust purification

processes for

biopharmaceuticals to remove

host cell proteins.
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Experimental Protocols
1. Protocol for Quantification of Free Fatty Acids (Oleic Acid) by HPLC-MS

This method is adapted for the analysis of Tween 85 degradation by quantifying the primary

hydrolysis product, oleic acid.

Objective: To determine the concentration of free oleic acid in a pharmaceutical formulation

containing Tween 85.

Methodology:

Sample Preparation (Hydrolysis):

Accurately weigh a sample of the formulation.

Perform a saponification (alkaline hydrolysis) by adding 1 M potassium hydroxide and

heating to convert all esterified oleic acid to its free form. This establishes the total oleic

acid content.

For the analysis of free oleic acid as a degradant, a direct extraction without the

hydrolysis step is performed. A liquid-liquid extraction with a suitable organic solvent

(e.g., methyl tert-butyl ether) can be used to isolate the free fatty acids.

Chromatographic Separation:

HPLC System: A high-performance liquid chromatography system with a mass

spectrometer (MS) detector.

Column: A C18 reversed-phase column (e.g., Agilent InfinityLab Poroshell 120 EC-C18).

[13]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient from a lower to a higher concentration of Mobile Phase B

to elute oleic acid.
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Flow Rate: Typically 0.5 - 1.0 mL/min.

Column Temperature: 30-40°C.

Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Detection: Monitor for the deprotonated molecule of oleic acid ([M-H]⁻).

Quantification:

Prepare a calibration curve using standards of known oleic acid concentrations.

Calculate the concentration of oleic acid in the sample by comparing its peak area to the

calibration curve.

2. Protocol for Assessing Oxidative Degradation via Peroxide Value

Objective: To quantify the presence of peroxides in Tween 85 raw material or in the final

formulation as an indicator of oxidation.

Methodology (Iodometric Titration):

Sample Preparation: Dissolve a known amount of the Tween 85 sample in a mixture of

acetic acid and a suitable organic solvent (e.g., chloroform or isooctane).

Reaction: Add a saturated solution of potassium iodide (KI). Peroxides in the sample will

oxidize the iodide ions (I⁻) to iodine (I₂).

Titration: Titrate the liberated iodine with a standardized solution of sodium thiosulfate

(Na₂S₂O₃) using a starch indicator. The endpoint is reached when the blue-black color of

the starch-iodine complex disappears.

Calculation: The peroxide value is calculated in milliequivalents of active oxygen per

kilogram of sample (meq/kg).

Mandatory Visualizations
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Caption: Primary degradation pathways of Tween 85.
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Caption: Troubleshooting workflow for Tween 85 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

